Cas no 39864-10-3 (4-(1-chloro-1-methylethyl)-1-methylcyclohexene)

• Product Name: 4-(1-chloro-1-methylethyl)-1-methylcyclohexene
• CAS No: 39864-10-3
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 924983
• PubChem ID: 162397
• Update Time: 2025-04-19

4-(1-chloro-1-methylethyl)-1-methylcyclohexene Chemical and Physical Properties

Names and Identifiers

• 4-(1-chloro-1-methylethyl)-1-methylcyclohexene
• 4-(2-chloropropan-2-yl)-1-methylcyclohexene
• Cyclohexene, 4-(1-chloro-1-methylethyl)-1-methyl-
• 33012-80-5
• EINECS 254-660-1
• A829082
• JDMWYZSPJDXSOB-UHFFFAOYSA-N
• 4-(2-chloranylpropan-2-yl)-1-methyl-cyclohexene
• S9TJ2EH7VC
• SCHEMBL5170826
• NS00057316
• DTXSID70885785
• 39864-10-3

• Inchi： 1S/C10H17Cl/c1-8-4-6-9(7-5-8)10(2,3)11/h4,9H,5-7H2,1-3H3
• InChI Key： JDMWYZSPJDXSOB-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C1CC=C(C)CC1

Computed Properties

• Exact Mass: 172.10201
• Monoisotopic Mass: 172.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids